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Compound of Interest

Compound Name: CCT031374 hydrobromide

Cat. No.: B10764232 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of CCT031374 hydrobromide, a TCF/β-catenin inhibitor with

antitumor properties. All personnel must adhere to these procedures to minimize exposure and

ensure a safe laboratory environment.

CCT031374 hydrobromide is a chemical compound with the formula C23H20BrN3O and a

molecular weight of 434.33 g/mol .[1][2][3] It functions as an inhibitor of the Wnt/β-catenin

signaling pathway, which is implicated in cellular differentiation and proliferation.[4][5] Due to its

biological activity, including the induction of apoptosis in cancer cells, it should be handled with

care, following protocols for cytotoxic compounds.[4][6]

Personal Protective Equipment (PPE)
The primary defense against exposure to CCT031374 hydrobromide is the consistent and

correct use of Personal Protective Equipment (PPE). Given its potential cytotoxic nature, a

comprehensive PPE strategy is mandatory.[7][8][9]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10764232?utm_src=pdf-interest
https://www.benchchem.com/product/b10764232?utm_src=pdf-body
https://www.benchchem.com/product/b10764232?utm_src=pdf-body
https://www.targetmol.com/compound/cct_031374_hydrobromide
https://pubchem.ncbi.nlm.nih.gov/compound/CCT-031374-hydrobromide
https://www.bioscience.co.uk/product~1995906
https://www.apexbt.com/cct-031374-hydrobromide.html
https://www.rndsystems.com/products/cct-031374-hydrobromide_4675
https://www.apexbt.com/cct-031374-hydrobromide.html
https://www.caymanchem.com/product/32866/cct031374-(hydrobromide)
https://www.benchchem.com/product/b10764232?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4324350/
https://ipservices.care/blog/safe-handling-of-cytotoxic-drugs-in-home-care-a-carers-guide
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs-965
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10764232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Component Specification Rationale

Gloves

Double-gloving with nitrile

gloves tested for

chemotherapy drug resistance

(e.g., ASTM D6978).

Prevents skin contact and

absorption. Double-gloving

provides an additional barrier

in case of a breach in the outer

glove.[7]

Gown

Disposable, fluid-resistant

gown with long sleeves and

tight-fitting cuffs.

Protects skin and personal

clothing from contamination by

splashes or aerosols.[7][8]

Eye Protection
Safety glasses with side

shields or a full-face shield.

Protects eyes from splashes

and airborne particles.[7][10]

Respiratory Protection

A surgical mask is required for

handling solutions. An N95

respirator should be used

when handling the solid

compound or if there is a risk

of aerosol generation.[9][11]

Minimizes the risk of inhaling

the compound, especially in

powdered form.

Additional Protection
Disposable shoe covers and a

hair cap.

Prevents the spread of

contamination outside of the

designated handling area.[7]

Experimental Protocols: Safe Handling and Disposal
Adherence to the following step-by-step procedures is essential for minimizing risk during the

handling and disposal of CCT031374 hydrobromide.

Preparation and Handling:

Designated Area: All work with CCT031374 hydrobromide, both in solid and solution form,

must be conducted in a designated area, such as a certified chemical fume hood or a Class

II Biosafety Cabinet, to control for airborne particles.[9]

Pre-Handling Check: Before starting, ensure all necessary PPE is available and in good

condition. The designated work area should be clean and uncluttered.
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Weighing Solid Compound: When weighing the powdered form of CCT031374
hydrobromide, use an N95 respirator to prevent inhalation.[11] Perform this task within the

fume hood.

Solution Preparation: CCT031374 hydrobromide is soluble in DMSO.[1][5][6] Prepare

solutions within the fume hood. Add the solvent to the solid compound slowly to avoid

splashing.

Labeling: Clearly label all containers with the compound name, concentration, date, and

hazard symbols.

Post-Handling: After handling, wipe down the work surface with an appropriate cleaning

agent. Remove and dispose of PPE in the designated cytotoxic waste container. Wash

hands thoroughly with soap and water.

Disposal Plan:

Waste Segregation: All materials that come into contact with CCT031374 hydrobromide,

including gloves, gowns, pipette tips, and containers, must be disposed of as cytotoxic

waste.

Waste Containers: Use clearly labeled, leak-proof, and puncture-resistant containers for all

cytotoxic waste.

Liquid Waste: Collect liquid waste containing CCT031374 hydrobromide in a designated,

sealed waste container. Do not mix with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety office.

Solid Waste: Place all contaminated solid waste, including used PPE, in a designated

cytotoxic waste bag or container.[8]

Final Disposal: Follow your institution's specific guidelines for the final disposal of cytotoxic

waste. This typically involves incineration by a licensed hazardous waste disposal company.

Spill Management
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In the event of a spill, immediate and appropriate action is critical to contain the contamination.

[10]

Evacuate and Secure: Alert others in the vicinity and evacuate the immediate area. Restrict

access to the spill zone.

Don Appropriate PPE: Before attempting to clean the spill, don the full set of recommended

PPE, including double gloves, a gown, eye protection, and an N95 respirator.[8]

Containment: For liquid spills, use absorbent pads from a chemical spill kit to cover and

contain the spill. For solid spills, gently cover the powder with damp absorbent material to

avoid creating dust.

Cleanup: Carefully collect all contaminated materials and place them in a designated

cytotoxic waste container.

Decontamination: Clean the spill area with a suitable decontaminating solution, followed by a

thorough rinse with water.

Reporting: Report the spill to the laboratory supervisor and the institution's environmental

health and safety office.

Visual Workflow for Safe Handling
The following diagram outlines the critical steps for safely handling CCT031374
hydrobromide, from preparation to disposal.
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Safe Handling Workflow for CCT031374 Hydrobromide

Preparation
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Caption: Workflow for handling CCT031374 hydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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